N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenoxy)-acetamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H18N2O3/c1-11-14(17)4-3-5-15(11)18-16(19)10-21-13-8-6-12(20-2)7-9-13/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: SHLYOKQLUWTGCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)COC2=CC=C(C=C2)OC)N
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenoxy)-acetamide, also known as NAMPA, is a small molecule that has been used in various scientific research applications. NAMPA is a versatile compound that has been used in a range of laboratory experiments, including biochemical and physiological studies.

Scientific Research Applications

Catalytic Hydrogenation in Dye Production

N-(3-Amino-4-methoxyphenyl)acetamide is a crucial intermediate in the production of azo disperse dyes. A novel Pd/C catalyst was developed for its hydrogenation from N-(3-nitro-4-methoxyphenyl)acetamide, achieving a selectivity of 99.3% (Zhang Qun-feng, 2008).

Chemoselective Acetylation in Antimalarial Drug Synthesis

The compound is also an intermediate in synthesizing antimalarial drugs. Chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a related compound, was optimized using various catalysts, demonstrating potential in pharmaceutical synthesis (Deepali B Magadum & G. Yadav, 2018).

Synthesis of Anticonvulsant Derivatives

Derivatives of similar compounds, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, have been investigated for their potential in anticonvulsant applications, with detailed analysis of their crystal structures and stereochemistry (A. Camerman et al., 2005).

Evaluation as β3-adrenergic Receptor Agonists

N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety, structurally related to the query compound, were evaluated as β3-adrenergic receptor agonists. These compounds showed promise in treating obesity and type 2 diabetes (T. Maruyama et al., 2012).

Polymer Synthesis with Pharmacological Activity

The synthesis of polymeric derivatives of 4-methoxyphenylacetic acid, related to N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenoxy)-acetamide, demonstrated the potential for creating macromolecules with pharmacological properties, highlighting the versatility of these compounds in polymer science (J. S. Román & A. Gallardo, 1992).

Investigation in Herbicide Metabolism

The metabolism of chloroacetamide herbicides and their metabolites in liver microsomes has been studied, providing insights into the environmental and health impacts of related acetamide compounds (S. Coleman et al., 2000).